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An In-depth Technical Guide to 2,4,6-Trichloroanisole (TCA)

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,4,6-Trichloroanisole (TCA) is a potent organochlorine compound notorious for causing "cork
taint” in wine and imparting musty or moldy off-flavors in various foods and beverages.[1][2][3]
Its extremely low odor threshold makes it a significant concern for the food and beverage
industry.[3] This technical guide provides a comprehensive overview of the chemical and
physical properties, formation pathways, mechanism of sensory perception, and analytical
methodologies for 2,4,6-Trichloroanisole.

Chemical and Physical Properties

2,4,6-Trichloroanisole is a white or off-white fibrous solid at room temperature.[4] It is
characterized by its high lipophilicity, which contributes to its interaction with biological
membranes.[5]

Table 1: General and Physical Properties of 2,4,6-Trichloroanisole
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Property Value Source

1,3,5-Trichloro-2-
IUPAC Name PubChem

methoxybenzene
Molecular Formula C7HsCIs0 PubChem
Molecular Weight 211.47 g/mol PubChem, Wikipedia[2]
Melting Point 60-62 °C Sigma-Aldrich, Wikipedia[2]

N , 241.0 °C at 760 mmHg; 132 °C  The Good Scents Company,

Boiling Point

at 28 mmHg

Sigma-Aldrich[4]

Vapor Pressure

0.023 mmHg at 20 °C

The Good Scents Company[6]

LogP (o/w) 411 PubChem[7]
White or off-white fibrous ]
Appearance ChemicalBook[4]
powder
Table 2: Solubility of 2,4,6-Trichloroanisole
Solvent Solubility Source
Wat 10 mg/L at 20 °C; Insoluble The Good Scents Company,
ater
(practically) Sigma-Aldrich[6]
Benzene Soluble Sigma-Aldrich
Methanol Soluble Sigma-Aldrich
Dioxane Soluble Sigma-Aldrich
Cyclohexanone Soluble Sigma-Aldrich

Spectral Data

Spectroscopic data is crucial for the identification and quantification of 2,4,6-Trichloroanisole.

Table 3: Spectral Information for 2,4,6-Trichloroanisole
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Spectral Data Type Key Features

Solvent: CDCIs, Frequency: 25.16 MHz. Shifts
[ppm]: 60.78, 151.45, 129.55, 130.05, 128.77.

13C NMR

Characteristic ions at m/z 195 (loss of a methyl
Mass Spectrometry (GC-MS) )
group) and 210 (molecular isotope).[3]

Formation of 2,4,6-Trichloroanisole

TCA is not typically a deliberately synthesized compound in industrial settings but is rather a
metabolite formed by microorganisms from chlorinated phenolic compounds.[2][9] The primary
pathways for its formation are:

e Microbial O-methylation of 2,4,6-Trichlorophenol (TCP): This is the most common pathway.
Fungi (such as Aspergillus, Penicillium, and Botrytis cinerea) and some bacteria possess the
enzyme chlorophenol O-methyltransferase (CPOMT), which catalyzes the transfer of a
methyl group from S-adenosyl methionine (SAM) to the hydroxyl group of 2,4,6-
trichlorophenol.[3] This process is a detoxification mechanism for the microorganisms.[3]
2,4,6-TCP itself is an environmental contaminant used as a fungicide, herbicide, and
insecticide.

o Chlorination of Anisole: Anisole, a naturally occurring organic compound, can undergo
electrophilic substitution with chlorine under acidic conditions (pH 3.0-4.0), such as those
found in wine, to form 2,4,6-Trichloroanisole.[3]
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Figure 1. Formation Pathways of 2,4,6-Trichloroanisole.

Mechanism of Odor Perception: A Signaling
Pathway

Contrary to the initial belief that TCA has its own distinct unpleasant odor that activates specific
olfactory receptors, research has shown that its potent off-flavor effect is due to the
suppression of olfactory signal transduction.[1][5] TCA acts as a potent inhibitor of cyclic
nucleotide-gated (CNG) channels in olfactory receptor cells.[1][5] This inhibition reduces the
primary olfactory signal, leading to a perceived loss or alteration of the expected aroma, which
the brain interprets as a musty or "off* smell.[1] This suppression has been observed at
extremely low, even attomolar, concentrations.[1] The high lipophilicity of TCA facilitates its
partitioning into the lipid bilayer of the plasma membrane where it can access and inhibit the
CNG channels.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trichloroanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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